Cas no 18938-26-6 (Ethanone, 1-(dimethylphosphinyl)-)

• Product Name: Ethanone, 1-(dimethylphosphinyl)-
• CAS No: 18938-26-6
• MF: C₄H₉O₂P
• MW: 120.086822271347
• CID: 5559544
• Update Time: 2025-10-30

Ethanone, 1-(dimethylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(dimethylphosphinyl)-

• Inchi： 1S/C4H9O2P/c1-4(5)7(2,3)6/h1-3H3
• InChI Key： CHDWBBIHQOAERM-UHFFFAOYSA-N
• SMILES： C(=O)(P(C)(C)=O)C

Additional information on Ethanone, 1-(dimethylphosphinyl)-

Comprehensive Analysis of Ethanone, 1-(dimethylphosphinyl)- (CAS No. 18938-26-6): Properties, Applications, and Industry Trends

Ethanone, 1-(dimethylphosphinyl)- (CAS No. 18938-26-6) is an organophosphorus compound with a unique molecular structure, combining a dimethylphosphinyl group with an ethanone backbone. This chemical has garnered attention in specialized industrial and research applications due to its distinct reactivity and functional versatility. The compound's systematic name reflects its phosphorus-containing ketone architecture, a feature increasingly explored in modern synthetic chemistry for designing advanced materials and intermediates.

In recent years, the demand for phosphorylated carbonyl compounds like Ethanone, 1-(dimethylphosphinyl)- has risen in parallel with innovations in agrochemicals, pharmaceuticals, and flame-retardant technologies. Search engine analytics reveal growing queries such as "phosphinyl ketone applications" and "CAS 18938-26-6 solubility," indicating strong interest in its physicochemical properties. The compound's polar phosphinyl group enhances solubility in polar aprotic solvents—a trait critical for reaction optimization in catalytic systems.

From a synthetic perspective, 1-(dimethylphosphinyl)ethanone serves as a valuable building block for P=O functional group introduction, a strategy leveraged in medicinal chemistry to improve drug bioavailability. Patent databases show its utility in creating metal-chelating ligands, addressing trending research on transition metal catalysis. Environmental considerations also drive innovation; studies explore its derivatives as low-persistence additives aligning with green chemistry principles—a hot topic in 2024 regulatory discussions.

Thermal stability data for CAS 18938-26-6 (often searched alongside "organophosphorus thermal degradation") reveals decomposition thresholds above 200°C, making it suitable for high-temperature processes. Analytical techniques like 31P NMR spectroscopy are essential for characterizing this compound, as highlighted in recent journal publications. The dimethylphosphinyl moiety generates distinct spectroscopic signatures, enabling precise quality control—a key concern for industrial buyers.

Market trends indicate expanding applications in electronic materials, where phosphoryl groups modify polymer dielectric properties. This aligns with surge in searches for "phosphorus-based dielectric additives." Regulatory-compliant handling protocols are emphasized in safety datasheets, though the compound falls outside restricted categories. Storage recommendations typically specify inert atmospheres to preserve the ketone-phosphinyl conjugation system—a molecular feature central to its reactivity.

Future research directions may explore Ethanone, 1-(dimethylphosphinyl)- derivatives for energy storage materials, capitalizing on phosphorus's redox activity. Such developments would address trending queries like "organophosphorus battery electrolytes." Collaborative studies between academia and manufacturers are optimizing large-scale synthesis routes, reflecting industry's shift toward atom-efficient phosphorylation methods—a priority in sustainable chemical production.